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Kinase Selectivity Profile of GW284543: A
Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase selectivity profile of GW284543, a

known inhibitor of Mitogen-activated protein kinase kinase 5 (MEK5), against other selective

MEK5 inhibitors. The objective is to present available experimental data to inform research and

drug development decisions. While comprehensive kinome-wide selectivity data for GW284543
is not publicly available, this guide summarizes existing data on its primary target and

compares it with alternative compounds for which more extensive selectivity information exists.

Introduction to MEK5 Inhibition
The MEK5/ERK5 signaling pathway is a critical cascade involved in various cellular processes,

including proliferation, survival, and differentiation.[1][2] Dysregulation of this pathway has been

implicated in several diseases, notably cancer, making MEK5 an attractive target for

therapeutic intervention.[1][2] GW284543 has been identified as a selective inhibitor of MEK5,

reducing the phosphorylation of its downstream target, ERK5, and subsequently affecting

cellular processes such as decreasing endogenous MYC protein levels.

Comparative Kinase Inhibition Profile

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b607892?utm_src=pdf-interest
https://www.benchchem.com/product/b607892?utm_src=pdf-body
https://www.benchchem.com/product/b607892?utm_src=pdf-body
https://www.bindingdb.org/rwd/jsp/dbsearch/assay.jsp?assayid=1&entryid=11415
http://www.chayon.co.kr/document/About%20Kinomescan_Customer%20version%20_2015.pdf
https://www.bindingdb.org/rwd/jsp/dbsearch/assay.jsp?assayid=1&entryid=11415
http://www.chayon.co.kr/document/About%20Kinomescan_Customer%20version%20_2015.pdf
https://www.benchchem.com/product/b607892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section details the inhibitory activity of GW284543 and alternative selective MEK5

inhibitors, BIX02188 and BIX02189, against their primary target and a selection of other

kinases. The data is presented to highlight the selectivity of these compounds.

Kinase
GW284543 IC₅₀
(nM)

BIX02188 IC₅₀ (nM) BIX02189 IC₅₀ (nM)

MEK5 Not Publicly Available 4.3 1.5

ERK5 Not Publicly Available 810 59

MEK1 Not Publicly Available >6300 >3700

MEK2 Not Publicly Available >6300 >3700

ERK2 Not Publicly Available >6300 >3700

JNK2 Not Publicly Available >6300 >3700

p38α Not Publicly Available 3900 >3700

TGFβR1 Not Publicly Available 1800 580

EGFR Not Publicly Available >6300 >3700

CSF1R (FMS) Not Publicly Available Not Available 46

KIT Not Publicly Available Not Available 1100

LCK Not Publicly Available Not Available 250

JAK3 Not Publicly Available Not Available 440

SRC Not Publicly Available Not Available 7600

ABL1 Not Publicly Available Not Available 2400

FGFR1 Not Publicly Available Not Available 1000

RSK2 Not Publicly Available Not Available 2100

RSK4 Not Publicly Available Not Available 990

Note: IC₅₀ values for BIX02188 and BIX02189 are compiled from various sources. The

absence of a value indicates that the data is not publicly available.
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Signaling Pathway and Experimental Workflow
To provide a clearer understanding of the biological context and experimental procedures, the

following diagrams illustrate the MEK5-ERK5 signaling pathway and a general workflow for

kinase selectivity profiling.
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MEK5-ERK5 Signaling Pathway
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Kinase Selectivity Profiling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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